Cas no 1804751-14-1 (5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804751-14-1
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4832244
• Update Time: 2025-05-19

5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO2/c1-4-6(14)7(15-8(10,11)12)5(2-9)3-13-4/h3,14H,2H2,1H3
• InChI Key： ZSOFTZNXGNHKHI-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(=C1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804751-14-1)

5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine, with the CAS number 1804751-14-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a chloromethyl substituent, a hydroxy group, a methyl group, and a trifluoromethoxy moiety on a pyridine backbone, exhibits promising potential in various chemical and biological applications.

The significance of this compound lies in its versatile reactivity, which makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloromethyl group allows for nucleophilic substitution reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. This feature is particularly useful in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. Additionally, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, enhancing interactions with biological targets.

The methyl group and the trifluoromethoxy substituent further contribute to the compound's chemical diversity. The methyl group can influence electronic properties and steric hindrance, while the trifluoromethoxy group is known for its electron-withdrawing effects and metabolic stability, making it a common feature in drug candidates to improve pharmacokinetic profiles. These structural elements collectively make 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pyridine derivatives due to their wide range of biological activities. Pyridine-based compounds are well-documented for their roles as pharmacophores in various therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The specific arrangement of functional groups in 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine positions it as a potential precursor for designing new molecules with enhanced efficacy and selectivity.

One of the most exciting areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The ability to modify the pyridine core with various substituents allows for fine-tuning of binding interactions with kinase active sites. Preliminary studies have shown that derivatives of 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine exhibit promising inhibitory activity against certain kinases, suggesting their potential as lead compounds for drug development.

The impact of fluorine atoms on drug design cannot be overstated. The introduction of fluorine into molecular structures can significantly alter pharmacological properties such as lipophilicity, metabolic stability, and binding affinity. The trifluoromethoxy group in this compound is particularly noteworthy for its ability to enhance these properties. For instance, trifluoromethoxy-substituted compounds often exhibit improved bioavailability and resistance to metabolic degradation, which are critical factors for successful drug candidates.

The synthetic pathways to 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine also warrant discussion. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Key steps often include functional group transformations such as halogenation, alkylation, and etherification. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired pyridine core efficiently.

The role of computational chemistry in optimizing synthetic routes cannot be ignored. Molecular modeling and quantum mechanical calculations have become indispensable tools for predicting reaction outcomes and designing efficient synthetic strategies. By leveraging computational methods, chemists can identify optimal reaction conditions and predict the stereochemistry of products, thereby reducing experimental trial-and-error.

In conclusion, 5-(Chloromethyl)-3-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804751-14-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs targeting various diseases.